Cas no 67319-55-5 (1,1'-Biphenyl, 2,3,5-trifluoro-)

• Product Name: 1,1'-Biphenyl, 2,3,5-trifluoro-
• CAS No: 67319-55-5
• MF: C₁₂H₇F₃
• MW: 208.179193735123
• CID: 4129692
• PubChem ID: 13022383
• Update Time: 2025-04-24

1,1'-Biphenyl, 2,3,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,3,5-trifluoro-
• 67319-55-5
• 2,3,5-Trifluorobiphenyl
• SCHEMBL7044111

• Inchi： 1S/C12H7F3/c13-9-6-10(12(15)11(14)7-9)8-4-2-1-3-5-8/h1-7H
• InChI Key： AOHUFFVWNGHYBR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC(F)=CC(F)=C1F

Computed Properties

• Exact Mass: 208.04998471Da
• Monoisotopic Mass: 208.04998471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-Biphenyl, 2,3,5-trifluoro-

Introduction to 1,1'-Biphenyl, 2,3,5-trifluoro- (CAS No. 67319-55-5)

1,1'-Biphenyl, 2,3,5-trifluoro- (CAS No. 67319-55-5) is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This compound belongs to a class of molecules that exhibit enhanced stability and reactivity, making it a valuable candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 1,1'-Biphenyl, 2,3,5-trifluoro- features a biphenyl core with fluorine atoms substituting at the 2, 3, and 5 positions. This substitution pattern imparts distinct electronic and steric effects that influence the compound's chemical behavior. Fluorine atoms are known for their ability to modulate electron density and metabolic stability, which are critical factors in drug design. The presence of these fluorine atoms can lead to improved lipophilicity, reduced metabolic clearance, and enhanced binding affinity to biological targets.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their potential applications in medicinal chemistry. The introduction of fluorine atoms into organic molecules has been shown to alter their pharmacokinetic properties significantly. For instance, fluorinated biphenyls have demonstrated promise in the development of antiviral and anticancer agents. The specific substitution pattern in 1,1'-Biphenyl, 2,3,5-trifluoro- makes it an intriguing candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The rigid biphenyl core provides a stable scaffold that can be functionalized at various positions to create novel derivatives with tailored properties. Researchers have leveraged this flexibility to design molecules with enhanced binding affinity to enzymes and receptors. For example, studies have shown that fluorinated biphenyls can act as potent inhibitors of certain kinases by improving their interactions with the target proteins.

The electronic properties of 1,1'-Biphenyl, 2,3,5-trifluoro- also make it relevant in the field of materials science. Fluorinated aromatic compounds often exhibit high charge transport capabilities and are being explored for use in organic electronics such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The electron-withdrawing nature of fluorine atoms can modulate the energy levels of the molecule, making it an ideal candidate for optimizing device performance.

Recent advancements in computational chemistry have further facilitated the study of 1,1'-Biphenyl, 2,3,5-trifluoro-. Molecular modeling techniques allow researchers to predict the behavior of this compound in various environments with high accuracy. These simulations have revealed insights into how the fluorine substituents influence its interactions with biological targets and its physical properties. Such computational studies are crucial for guiding experimental efforts and accelerating the discovery process.

The synthesis of 1,1'-Biphenyl, 2,3,5-trifluoro- presents unique challenges due to the sensitivity of fluorine-containing intermediates. However， recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient functionalization of biphenyl derivatives with fluorine atoms. These advancements are essential for ensuring an adequate supply of the compound for both research and industrial applications.

Applications beyond pharmaceuticals and materials science are also being explored for 1,1'-Biphenyl, 2,3,5-trifluoro-. For instance， its fluorescence properties make it a potential candidate for use in bioimaging techniques. By incorporating this compound into probes or labels， researchers can visualize biological processes with high precision. Additionally， its stability under various conditions suggests potential use in environmental monitoring applications where long-term persistence is desired.

The future prospects for 1，1'-Biphenyl，2，3，5-trifluoro- (CAS No．67319-55-5) are promising，with ongoing research uncovering new possibilities for its use。 As our understanding of its properties grows， so does its potential impact across multiple disciplines。 Whether it is being used to develop life-saving drugs or next-generation electronic devices， this compound represents a significant step forward in scientific innovation。